Cas no 1781643-18-2 (2,2-difluoro-2-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-2-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1781643-18-2
• MF: C₉H₇F₅O
• MW: 226.143300294876
• MDL: MFCD28039002
• CID: 5012599
• PubChem ID: 105483651
• Update Time: 2025-06-08

2,2-difluoro-2-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-2-(3-(trifluoromethyl)phenyl)ethan-1-ol
• 2,2-Difluoro-2-[3-(trifluoromethyl)phenyl]ethan-1-ol
• 2,2-difluoro-2-3-(trifluoromethyl)phenylethan-1-ol
• EN300-1932916
• 1781643-18-2
• 2,2-difluoro-2-[3-(trifluoromethyl)phenyl]ethanol
• A1-37163
• starbld0014467
• AT36807
• 22-difluoro-2-(3-(trifluoromethyl)phenyl)ethan-1-ol

• MDL： MFCD28039002
• Inchi： 1S/C9H7F5O/c10-8(11,5-15)6-2-1-3-7(4-6)9(12,13)14/h1-4,15H,5H2
• InChI Key： OZRVNYKALIULKM-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 226.04170565g/mol
• Monoisotopic Mass: 226.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,2-difluoro-2-3-(trifluoromethyl)phenylethan-1-ol

Professional Introduction to 2,2-Difluoro-2-3-(Trifluoromethyl)Phenylethan-1-Ol (CAS No. 1781643-18-2)

2,2-Difluoro-2-3-(trifluoromethyl)phenylethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1781643-18-2, features a unique structural framework that combines fluorine and methyl substituents with a phenyl ring, making it a subject of interest for various applications. The presence of multiple fluorine atoms and a trifluoromethyl group enhances its chemical reactivity and stability, which are critical factors in drug design and material synthesis.

The molecular structure of 2,2-difluoro-2-3-(trifluoromethyl)phenylethan-1-ol consists of an ethanol moiety attached to a phenyl ring, which is further substituted with a difluoro group and a trifluoromethyl group at the 3-position. This arrangement imparts specific electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds. The compound's ability to participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, underscores its potential utility in pharmaceutical research.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their enhanced bioavailability, metabolic stability, and binding affinity to biological targets. 2,2-difluoro-2-3-(trifluoromethyl)phenylethan-1-ol is no exception and has been explored in the development of novel therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The fluorine atoms in this compound can improve the interactions with target proteins, leading to more effective drug candidates.

Moreover, the compound's unique properties have also made it relevant in materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to degradation, making them suitable for high-performance materials. Studies have demonstrated that derivatives of 2,2-difluoro-2-3-(trifluoromethyl)phenylethan-1-ol can be incorporated into polymers and coatings to enhance their durability and chemical resistance. These advancements highlight the compound's versatility beyond pharmaceutical applications.

The synthesis of 2,2-difluoro-2-3-(trifluoromethyl)phenylethan-1-ol presents unique challenges due to the sensitivity of fluorine-containing intermediates. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been optimized to ensure high yields and purity. These improvements are crucial for facilitating further research and commercialization efforts.

In academic research, CAS No. 1781643-18-2 has been utilized in studies aimed at understanding the mechanistic aspects of fluorinated compound reactivity. Researchers have employed computational chemistry techniques to model the interactions between this compound and various catalysts. These studies provide insights into how structural modifications can influence reaction outcomes, guiding the design of more efficient synthetic routes. The findings from these investigations contribute significantly to the broader field of organic chemistry.

The potential applications of 2,2-difluoro-2-3-(trifluoromethyl)phenylethan-1-ol extend beyond pharmaceuticals and materials science. For example, its fluorescence properties make it a candidate for use in optoelectronic devices and sensors. The ability to tune the emission wavelength by modifying the molecular structure offers exciting possibilities for developing advanced technologies in fields such as telecommunications and imaging.

In conclusion, 2,2-difluoro-2-3-(trifluoromethyl)phenylethan-1-ol is a multifaceted compound with significant potential across multiple industries. Its unique structural features and chemical properties make it an invaluable asset in drug discovery, material science, and technological innovation. As research continues to uncover new applications for this compound, its importance is expected to grow further. The ongoing exploration of its synthetic pathways and biological activities ensures that it remains at the forefront of scientific inquiry.